Cas no 878066-30-9 (6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

6-{2-(2,3-Dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidin-4-one core linked to a 2,3-dihydro-1H-indole moiety via a sulfanyl-acetyl bridge. This structure suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor or modulator of biological pathways. The indole and pyrazolopyrimidine scaffolds are known for their pharmacological relevance, often contributing to binding affinity and selectivity. The thioether linkage may enhance metabolic stability or influence reactivity. This compound could serve as a versatile intermediate for further derivatization, enabling exploration of structure-activity relationships in drug discovery. Its synthetic accessibility and functional group compatibility make it a candidate for targeted therapeutic development.

6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one structure

878066-30-9 structure

Product Name:6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

CAS No:878066-30-9

MF:C₁₅H₁₃N₅O₂S

MW:327.361020803452

CID:6198816

Update Time:2025-06-03

6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
- 6-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
- Inchi： 1S/C15H13N5O2S/c21-12(20-6-5-9-3-1-2-4-11(9)20)8-23-15-17-13-10(7-16-19-13)14(22)18-15/h1-4,7H,5-6,8H2,(H2,16,17,18,19,22)
- InChI Key： RYNWXKKQGPBXNW-UHFFFAOYSA-N
- SMILES： C1(SCC(N2C3=C(C=CC=C3)CC2)=O)=NC(=O)C2=CNNC2=N1

6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2503-0025-2μmol	6-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one	878066-30-9	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2503-0025-5μmol	6-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one	878066-30-9	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2503-0025-10μmol	6-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one	878066-30-9	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2503-0025-20μmol	6-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one	878066-30-9	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2503-0025-1mg	6-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one	878066-30-9	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2503-0025-2mg	6-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one	878066-30-9	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2503-0025-3mg	6-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one	878066-30-9	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2503-0025-4mg	6-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one	878066-30-9	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2503-0025-5mg	6-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one	878066-30-9	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2503-0025-10mg	6-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one	878066-30-9	90%+	10mg	$79.0	2023-05-16

6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Additional information on 6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Research Brief on 6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one (CAS: 878066-30-9)

Recent studies have highlighted the potential of 6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one (CAS: 878066-30-9) as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazolo[3,4-d]pyrimidin-4-one scaffold, has garnered attention for its potential applications in targeted therapies, particularly in oncology and inflammatory diseases.

The primary focus of current research has been on elucidating the molecular mechanisms underlying the compound's biological activity. In vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, including those involving protein kinases and other regulatory proteins. The compound's structural features, such as the indole moiety and the sulfanyl linkage, are believed to contribute to its high affinity and selectivity for specific molecular targets.

One of the most significant findings from recent investigations is the compound's efficacy in inhibiting aberrant cell proliferation in various cancer cell lines. Preliminary data suggest that it acts through the disruption of cell cycle progression and the induction of apoptosis, making it a potential candidate for further development as an anticancer agent. Additionally, its anti-inflammatory properties have been explored, with promising results in models of chronic inflammatory conditions.

From a pharmacological perspective, the compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and metabolic stability. However, further optimization is required to address challenges related to solubility and potential off-target effects. Structural-activity relationship (SAR) studies are ongoing to refine the compound's properties and enhance its therapeutic index.

In conclusion, 6-{2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethylsulfanyl}-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one represents a versatile scaffold with significant potential in drug discovery. Continued research efforts are expected to uncover additional applications and optimize its efficacy and safety profile for clinical translation.